Cas no 42780-28-9 (1H-Pyrrole-3-aceticacid, 1-(3-methoxyphenyl)-2,5-dimethyl-)

• Product Name: 1H-Pyrrole-3-aceticacid, 1-(3-methoxyphenyl)-2,5-dimethyl-
• CAS No: 42780-28-9
• MF: C₁₅H₁₇NO₃
• MW: 259.300384283066
• CID: 330290
• PubChem ID: 206060
• Update Time: 2025-04-19

1H-Pyrrole-3-aceticacid, 1-(3-methoxyphenyl)-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-aceticacid, 1-(3-methoxyphenyl)-2,5-dimethyl-
• 2,5-Dimethyl-1-(3-methoxyphenyl)-1H-pyrrole-3-acetic acid
• 2-[1-(3-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]acetic acid
• DTXSID10195456
• 1H-Pyrrole-3-acetic acid, 2,5-dimethyl-1-(3-methoxyphenyl)-
• [1-(3-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]acetic acid
• BRN 0484288
• 42780-28-9

• Inchi： 1S/C15H17NO3/c1-10-7-12(8-15(17)18)11(2)16(10)13-5-4-6-14(9-13)19-3/h4-7,9H,8H2,1-3H3,(H,17,18)
• InChI Key： BMEJSSRLGVPEHW-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)N1C(C)=CC(CC(=O)O)=C1C

Computed Properties

• Exact Mass: 259.121
• Monoisotopic Mass: 259.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 51.5Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 447.1°Cat760mmHg
• Flash Point: 224.2°C
• Refractive Index: 1.558